2,5,7,8-Tetramethyl-2-(2'-carboxyethyl)-6-hydroxychroman
2,5,7,8-Tetramethyl-2-(2'-carboxyethyl)-6-hydroxychroman
Molecules having vitamin E antioxidant activity include four tocopherols (α, β, δ, and γ) and four tocotrienols (α, β, δ, and γ). α-Tocopherol is the major lipid soluble antioxidant in vivo and protects against lipid peroxidation. α-CEHC is the major urinary metabolite of α-tocopherol following vitamin E supplementation. The concentration of α-CEHC in human serum is in the range of 5-10 pmol/ml but increases significantly up to 200 pmol/ml upon supplementation with RRR-α-tocopherol. About one-third of the α-CEHC circulating in the blood is present as a glucuronide conjugate. α-CEHC was only excreted when a threshold concentration of 7-9 µmol α-tocopherol/g total lipid in plasma was exceeded. Therefore, excretion of α-CEHC may be considered to be a marker of optimum vitamin E intake.
Brand Name:
Vulcanchem
CAS No.:
4072-32-6
VCID:
VC0041150
InChI:
InChI=1S/C16H22O4/c1-9-10(2)16-13(11(3)15(9)18)7-5-12(20-16)6-8-14(17)19-4/h12,18H,5-8H2,1-4H3
SMILES:
CC1=C(C2=C(CCC(O2)CCC(=O)OC)C(=C1O)C)C
Molecular Formula:
C16H22O4
Molecular Weight:
278.34 g/mol
2,5,7,8-Tetramethyl-2-(2'-carboxyethyl)-6-hydroxychroman
CAS No.: 4072-32-6
Reference Standards
VCID: VC0041150
Molecular Formula: C16H22O4
Molecular Weight: 278.34 g/mol
| CAS No. | 4072-32-6 |
|---|---|
| Product Name | 2,5,7,8-Tetramethyl-2-(2'-carboxyethyl)-6-hydroxychroman |
| Molecular Formula | C16H22O4 |
| Molecular Weight | 278.34 g/mol |
| IUPAC Name | methyl 3-(6-hydroxy-5,7,8-trimethyl-3,4-dihydro-2H-chromen-2-yl)propanoate |
| Standard InChI | InChI=1S/C16H22O4/c1-9-10(2)16-13(11(3)15(9)18)7-5-12(20-16)6-8-14(17)19-4/h12,18H,5-8H2,1-4H3 |
| Standard InChIKey | RWIFOLRMGIHBTH-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=C(CCC(O2)CCC(=O)OC)C(=C1O)C)C |
| Canonical SMILES | CC1=C(C2=C(CCC(O2)CCC(=O)OC)C(=C1O)C)C |
| Physical Description | Solid |
| Description | Molecules having vitamin E antioxidant activity include four tocopherols (α, β, δ, and γ) and four tocotrienols (α, β, δ, and γ). α-Tocopherol is the major lipid soluble antioxidant in vivo and protects against lipid peroxidation. α-CEHC is the major urinary metabolite of α-tocopherol following vitamin E supplementation. The concentration of α-CEHC in human serum is in the range of 5-10 pmol/ml but increases significantly up to 200 pmol/ml upon supplementation with RRR-α-tocopherol. About one-third of the α-CEHC circulating in the blood is present as a glucuronide conjugate. α-CEHC was only excreted when a threshold concentration of 7-9 µmol α-tocopherol/g total lipid in plasma was exceeded. Therefore, excretion of α-CEHC may be considered to be a marker of optimum vitamin E intake. |
| Synonyms | 2,5,7,8-tetramethyl-2-(2'-carboxyethyl)-6-hydroxychroman alpha-CEHC rac-(5-2H3)-alpha-CEHC |
| Reference | 1.Kamal-Eldin, A., and Appelqvist, L.Å. The chemistry and antioxidant properties of tocopherols and tocotrienols. Lipids 31, 671-701 (1996). |
| PubChem Compound | 3082015 |
| Last Modified | Dec 23 2021 |
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